1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C18H19N3OS/c1-13-19-16-4-2-3-5-17(16)21(13)15-6-8-20(11-15)18(22)10-14-7-9-23-12-14/h2-5,7,9,12,15H,6,8,10-11H2,1H3
• InChI Key: BAIWXVXJUMJBMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CCN(C3)C(=O)CC4=CSC=C4
• Molecular Formula: C18H19N3OS
• Molecular Weight: 325.4 g/mol

Description

1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C18H19N3OS and its molecular weight is 325.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalytic Applications

1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone is a compound of interest in the synthesis of various heterocyclic compounds due to its potential catalytic properties. The compound has been studied in the context of air-stable Ruthenium(II)‐NNN pincer complexes for the efficient coupling of aromatic diamines and alcohols to 1H‐benzo[d]imidazoles with the liberation of H2. This process facilitates the one-step synthesis of 1H‐benzo[d]imidazole derivatives from alcohols without the use of an oxidant or a stoichiometric amount of inorganic base, typically required in similar homogeneous systems. Such advancements highlight the compound's role in enhancing catalytic efficiency and yield in the synthesis of heterocyclic compounds (Li et al., 2018).

Radiosynthesis for PET Tracers

The compound has also been explored in the radiosynthesis of potential PET tracers for orexin2 receptors. Studies involve the synthesis of N-methyl-(11)C-N-([1,1'-biphenyl]-2-yl)-1-(2-((1-methyl-1H-benzo[d]imidazol-2-yl)thio)acetyl)pyrrolidine-2-carboxamide and its analogs, demonstrating the compound's utility in the development of neuroimaging agents. Despite promising synthesis results, initial PET scans did not show adequate brain uptake or tracer retention, indicating the necessity for further optimization in applications for imaging orexin2 receptors (Liu et al., 2012).

Antimicrobial and Antiviral Activities

Research on derivatives of 1-(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)-2-(thiophen-3-yl)ethanone has shown potential antimicrobial and antiviral activities. These studies have led to the synthesis of novel compounds demonstrating significant activity against a range of bacterial and viral pathogens. This includes promising results against drug-resistant strains, highlighting the compound's potential in the development of new therapeutic agents (Nural et al., 2018).